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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tricosanoyl chloride (C₂₃H₄₅ClO), a long-chain acyl chloride, is a reactive organic compound

of significant interest in synthetic organic chemistry and materials science. Its extended

hydrocarbon tail and reactive acyl chloride head group make it a valuable building block for the

synthesis of complex lipids, surfactants, and other amphiphilic molecules. This technical guide

provides a detailed overview of the physical and chemical properties of tricosanoyl chloride,

with a focus on its physical state and appearance, supported by comparative data from

homologous long-chain acyl chlorides.

Physical State and Appearance
Tricosanoyl chloride, with its 23-carbon aliphatic chain, is a solid at standard temperature and

pressure. This is consistent with the trend observed in the homologous series of long-chain

acyl chlorides, where an increase in the length of the hydrocarbon chain leads to a higher

melting point. While specific data for tricosanoyl chloride is not readily available, the

properties of its close homologues, such as stearoyl chloride (C18) and lignoceroyl chloride

(C24), provide a strong basis for inference. Stearoyl chloride is a solid with a melting point of

19-22 °C[1][2][3], and lignoceroyl chloride is also documented as a solid[4]. Therefore,

tricosanoyl chloride is expected to be a white to off-white waxy or crystalline solid.
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The appearance of long-chain acyl chlorides can range from a colorless or white powder to a

pale yellow, lumpy solid[1]. The specific appearance can be influenced by the purity of the

compound, with purer samples tending to be white and crystalline.

Physicochemical Properties
To provide a comprehensive understanding of tricosanoyl chloride, the following table

summarizes its known and inferred properties, alongside those of other relevant long-chain

acyl chlorides.

Property
Tricosanoyl
Chloride (C23)

Stearoyl
Chloride (C18)

Behenoyl
Chloride (C22)

Lignoceroyl
Chloride (C24)

Molecular

Formula
C₂₃H₄₅ClO C₁₈H₃₅ClO C₂₂H₄₃ClO C₂₄H₄₇ClO

Molecular Weight 373.06 g/mol 302.93 g/mol 359.03 g/mol 387.08 g/mol

Physical State Solid (inferred) Solid Solid (inferred) Solid

Appearance

White to off-white

waxy/crystalline

solid (inferred)

White or

colorless to light

yellow powder to

lump to clear

liquid

Off-white solid

(inferred from

homologues)

Off-white solid

Melting Point

(°C)
Not available 19 - 22 Not available Not available

Boiling Point (°C) Not available
214 - 216 @ 15

mmHg
Not available Not available

Experimental Protocols
Determination of Physical State and Appearance
Objective: To determine the physical state (solid or liquid) and describe the appearance (color,

texture) of tricosanoyl chloride at ambient temperature.

Materials:
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Tricosanoyl chloride sample

Spatula

Watch glass

White background surface (e.g., ceramic tile)

Magnifying glass (optional)

Procedure:

Sample Preparation: Place a small, representative sample of tricosanoyl chloride onto a

clean, dry watch glass using a spatula.

Observation of Physical State: At room temperature (approximately 20-25 °C), observe the

sample to determine if it is a solid or a liquid. Note if it maintains its shape (solid) or flows to

conform to the shape of the container (liquid).

Observation of Appearance:

Color: Place the watch glass on a white background and observe the color of the sample.

Record if it is white, off-white, yellow, or another color.

Texture: Observe the texture of the solid. Describe it as crystalline (having a regular

geometric shape), amorphous (lacking a defined shape), waxy, or powdered. A magnifying

glass can be used for a more detailed observation of the crystal structure, if present.

Form: Note the overall form of the solid, for instance, if it is a fine powder, coarse granules,

or a solid lump.

Documentation: Record all observations in a laboratory notebook.

Determination of Melting Point
Objective: To determine the melting point range of tricosanoyl chloride.

Materials:
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Tricosanoyl chloride sample

Capillary tubes

Melting point apparatus

Mortar and pestle

Procedure:

Sample Preparation: If the tricosanoyl chloride sample is not already a fine powder, gently

grind a small amount in a mortar and pestle.

Capillary Tube Loading: Pack the powdered sample into a capillary tube to a height of 2-3

mm.

Melting Point Determination:

Place the loaded capillary tube into the heating block of the melting point apparatus.

Heat the block at a controlled rate (e.g., 1-2 °C per minute) as the temperature

approaches the expected melting point.

Observe the sample through the magnifying lens of the apparatus.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire solid has melted into a clear liquid (the end of

the melting range).

Data Recording: The melting point is reported as a range from the temperature of initial

melting to the temperature of complete melting.

Structure-Property Relationship
The physical state of long-chain acyl chlorides is directly related to the length of their aliphatic

chain. As the number of carbon atoms increases, the van der Waals forces between the
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molecules become stronger, requiring more energy to overcome them, which results in a higher

melting point. This relationship is illustrated in the following diagram.

Relationship between Carbon Chain Length and Physical State of Acyl Chlorides

Acyl Chloride Chain Length

Physical State at Room Temperature

Short Chain (C2-C8)

Liquid

Weaker van der Waals forces

Medium Chain (C10-C16)

Liquid/Low-Melting Solid

Intermediate van der Waals forces

Long Chain (C18+)

Solid

Stronger van der Waals forces

Tricosanoyl Chloride (C23)

Click to download full resolution via product page

Caption: Molecular structure's influence on physical state.

Conclusion
Tricosanoyl chloride is a long-chain acyl chloride that is predicted to be a white to off-white,

waxy or crystalline solid at room temperature. Its physical properties are governed by the

significant van der Waals forces resulting from its long aliphatic chain. The experimental

protocols outlined in this guide provide a framework for the precise determination of its physical

characteristics, which are crucial for its application in research and development. The provided

data and diagrams offer a comprehensive technical resource for professionals working with this

and related long-chain fatty acid derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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